![molecular formula C15H14N2O2 B2919124 5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxamide CAS No. 255708-59-9](/img/structure/B2919124.png)
5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxamide
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Description
5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the pyrrolizine family of compounds and has been shown to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Anticancer and Anti-Inflammatory Properties
A key application of derivatives of 5-Benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxamide is in the field of cancer and inflammation treatment. Studies have shown that certain derivatives exhibit potent anti-inflammatory and anticancer activities. For example, some compounds in this category have demonstrated high cytotoxicity against various cancer cell lines, such as MCF-7, A2780, and HT29. The substituents on the phenyl rings play a crucial role in determining the efficacy of these compounds in both anti-inflammatory and anticancer activities (Gouda et al., 2018).
Antimicrobial Properties
Another application is in the area of antimicrobial treatments. Some derivatives of this compound have shown moderate to weak activity against various bacteria, including Gram-positive bacteria like Staphylococcus aureus. This indicates potential for developing new antimicrobial agents (Barsoum & Nawar, 2003).
properties
IUPAC Name |
5-benzoyl-2,3-dihydro-1H-pyrrolizine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2/c16-15(19)11-8-9-17-12(11)6-7-13(17)14(18)10-4-2-1-3-5-10/h1-7,11H,8-9H2,(H2,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HZKHUYLRRZJMEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=CC=C2C(=O)C3=CC=CC=C3)C1C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.